Cas no 1269292-45-6 (3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine)

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine is a brominated pyrazole-pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2-bromophenyl group attached to a pyrazole core linked to a pyridine ring, offers versatility in synthetic applications. The bromine substituent enhances reactivity for further functionalization, making it a valuable intermediate in cross-coupling reactions and heterocyclic chemistry. This compound exhibits stability under standard conditions and demonstrates compatibility with diverse reaction conditions, facilitating its use in drug discovery and material science. Its well-defined molecular architecture also supports studies in ligand design and catalysis, underscoring its utility in advanced chemical synthesis.

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine structure

1269292-45-6 structure

Product Name:3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine

CAS No:1269292-45-6

MF:C₁₄H₁₀BrN₃

MW:300.153301715851

CID:1089367

PubChem ID:56956155

Update Time:2025-06-10

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine
- 3-[2-(2-bromophenyl)pyrazol-3-yl]pyridine
- Pyridine, 3-[1-(2-bromophenyl)-1H-pyrazol-5-yl]-
- 1269292-45-6
- 3-[1-(2-Bromophenyl)-1H-pyrazol-5-yl]pyridine
- AKOS022172680
- DTXSID90719078
- Inchi： 1S/C14H10BrN3/c15-12-5-1-2-6-14(12)18-13(7-9-17-18)11-4-3-8-16-10-11/h1-10H
- InChI Key： FIGNSWVZHKRLFK-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1N1C(=CC=N1)C1C=NC=CC=1

Computed Properties

Exact Mass: 299.00581g/mol
Monoisotopic Mass: 299.00581g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30.7Å²

3-(1-(2-Bromophenyl)-1H-pyrazol-5-yl)pyridine Pricemore >>

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